Cas no 1221341-17-8 (1-(Butan-2-yl)-5-(chloromethyl)-2-methanesulfonyl-1H-imidazole)

• Product Name: 1-(Butan-2-yl)-5-(chloromethyl)-2-methanesulfonyl-1H-imidazole
• CAS No: 1221341-17-8
• MF: C₉H₁₅ClN₂O₂S
• MW: 250.745599985123
• MDL: MFCD14707624
• CID: 4688626
• Update Time: 2025-05-26

1-(Butan-2-yl)-5-(chloromethyl)-2-methanesulfonyl-1H-imidazole Chemical and Physical Properties

Names and Identifiers

• 1-(Butan-2-yl)-5-(chloromethyl)-2-methanesulfonyl-1H-imidazole

• MDL： MFCD14707624
• Inchi： 1S/C9H15ClN2O2S/c1-4-7(2)12-8(5-10)6-11-9(12)15(3,13)14/h6-7H,4-5H2,1-3H3
• InChI Key： RLBLMGPYRVVBHM-UHFFFAOYSA-N
• SMILES： ClCC1=CN=C(N1C(C)CC)S(C)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 302
• Topological Polar Surface Area: 60.3

Additional information on 1-(Butan-2-yl)-5-(chloromethyl)-2-methanesulfonyl-1H-imidazole

1-(Butan-2-yl)-5-(chloromethyl)-2-methanesulfonyl-1H-imidazole

1-(Butan-2-yl)-5-(chloromethyl)-2-methanesulfonyl-1H-imidazole, also known by its CAS number CAS No. 1221341-17-8, is a highly specialized organic compound with significant potential in various fields of chemistry and materials science. This compound belongs to the class of imidazoles, which are heterocyclic aromatic compounds with a five-membered ring containing two nitrogen atoms. The structure of this compound is characterized by the presence of a butan-2-yl group, a chloromethyl group, and a methanesulfonyl group attached to the imidazole ring, making it a versatile molecule with unique chemical properties.

The synthesis of 1-(Butan-2-yl)-5-(chloromethyl)-2-methanesulfonyl-1H-imidazole involves a series of intricate chemical reactions, including nucleophilic substitutions, condensations, and functional group transformations. Recent advancements in synthetic chemistry have enabled the efficient preparation of this compound with high purity and yield. The use of novel catalysts and green chemistry principles has further enhanced the sustainability of its production process.

The structural features of this compound make it an excellent candidate for various applications in drug discovery and materials science. The imidazole ring serves as a scaffold for binding to biological targets, such as proteins and enzymes, making it a promising lead compound for therapeutic agents. The chloromethyl group introduces electrophilic reactivity, enabling further functionalization and diversification of the molecule's properties. Additionally, the methanesulfonyl group imparts hydrophilicity, which is crucial for enhancing solubility and bioavailability in pharmaceutical applications.

Recent studies have highlighted the potential of CAS No. 1221341-17-8 as an inhibitor of certain kinases involved in cancer progression. Researchers have demonstrated that this compound exhibits selective inhibition against specific kinase targets, suggesting its potential as an anticancer agent. Furthermore, its ability to form stable metal complexes has opened avenues for its use in catalysis and coordination chemistry.

In terms of environmental impact, the compound has been shown to degrade under specific conditions, reducing its persistence in the environment. This characteristic aligns with growing concerns over the environmental footprint of chemical compounds used in industrial and pharmaceutical settings.

The development of 1-(Butan-2-yl)-5-(chloromethyl)-2-methanesulfonyl-1H-imidazole represents a significant advancement in heterocyclic chemistry. Its unique combination of structural features and functional groups positions it as a valuable tool for researchers in diverse fields, from drug discovery to materials science. As ongoing research continues to uncover new applications and optimize its properties, this compound is poised to play an increasingly important role in modern chemistry.